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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical reference material standards crucial
for petroleum analysis. Accurate and reliable analytical data is paramount in the petroleum
industry for quality control, regulatory compliance, and research and development. Certified
Reference Materials (CRMs) are indispensable tools for ensuring the accuracy and traceability
of these measurements. This document outlines key suppliers of petroleum CRMs, compares
their offerings for critical petroleum properties, details the standard experimental
methodologies, and illustrates the logical workflows for CRM selection and application.

Comparison of Certified Reference Materials for Key
Petroleum Parameters

The selection of an appropriate CRM is dependent on the specific analytical method and the
required certified property values. Leading suppliers in this domain include AccuStandard,
Koehler Instrument Company, LGC Standards, and Sigma-Aldrich, all of whom provide CRMs
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certified to international standards such as ISO 17034.[1][2][3] Below is a comparative table of

commonly available CRMs for essential petroleum analyses.

ASTM/ISO CRM Supplier Typical Certified _
Parameter Matrix
Method Examples Values
Mineral Oil,
AccuStandard, )
ASTM D2622, Diesel Fuel,
Sulfur Content LGC Standards, 0 ppm to 5.0%
D4294, D5453 ] ) Kerosene,
Sigma-Aldrich
Isooctane
0.6 g/mLto 1.0 _
) ASTM D1298, Koehler, ) Crude Oill,
Density g/mL at various ]
D4052; ISO 3675 AccuStandard Lubricants, Fuels
temperatures
Wide range of
kinematic
] ) ASTM D445;1SO  Koehler, ) ] Mineral Oill,
Viscosity viscosity values . )
3104 AccuStandard N Silicone Fluids
(cSt) at specified
temperatures
Various flash
ASTM D92, D93; points (°C/°F) for )
Koehler, Fuel Oils,
Flash Point ISO 2592, ISO different ]
AccuStandard Lubricants
2719 petroleum
products
Boiling range ) )
o ASTM D86; ISO Koehler, o Gasoline, Diesel,
Distillation distribution (°C/
3405 AccuStandard °F) Jet Fuel
Total Acid ASTM D664, LGC Standards, Specified mg Mineral Oil,
Number (TAN) D974 Koehler KOH/g Lubricants
Total Base ASTM D2896, LGC Standards, Specified mg ) ]
Engine QOils
Number (TBN) D4739 Koehler KOH/g

Experimental Protocols
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The certification of reference materials and the routine analysis of petroleum products are
governed by standardized experimental protocols. These methods are meticulously developed
and validated by organizations such as ASTM International and the International Organization
for Standardization (ISO).[4][5] Adherence to these protocols is essential for ensuring data
comparability and reliability across different laboratories worldwide.

Example Protocol: Determination of Sulfur Content by X-
Ray Fluorescence (XRF) - ASTM D4294

e Scope: This test method covers the determination of total sulfur in petroleum and petroleum
products that are single-phase and either liquid at ambient conditions, liquefiable with
moderate heat, or soluble in hydrocarbon solvents. These materials can include diesel fuel,
jet fuel, kerosene, other distillate oils, naphtha, residual oil, lubricating base oil, hydraulic oil,
crude oil, unleaded gasoline, and other petroleum products.

o Summary of Test Method: A sample is placed in the X-ray beam, and the peak intensity of
the sulfur Ka line at 5.373 A is measured. The background intensity, measured at a
recommended wavelength of 5.19 A, is subtracted from the peak intensity. The resultant net
counting rate is then compared to a calibration curve prepared from certified reference
materials of known sulfur content to determine the sulfur concentration of the unknown
sample.

e Apparatus:

o Energy-dispersive X-ray fluorescence analyzer: Any energy-dispersive X-ray fluorescence
analyzer may be used if its design incorporates, as a minimum, the following features:

Source of X-ray excitation with the ability to produce radiation with an energy above 2.5
keV.

Sample cell.

X-ray detector with high sensitivity and resolution.

Data acquisition and processing system.

e Calibration:
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o A series of certified reference materials, with sulfur concentrations spanning the range of
interest, are used to prepare a calibration curve.

o Each CRM is analyzed according to the instrument manufacturer's instructions.

o A calibration curve is generated by plotting the net intensity of the sulfur Ka radiation
versus the certified sulfur concentration of the CRMs.

e Procedure:

[e]

The sample is poured into a sample cup to the required depth.

o

The sample cup is placed in the XRF analyzer.

[¢]

The sample is measured, and the net intensity of the sulfur Ka radiation is recorded.

[e]

The sulfur concentration of the sample is calculated from the calibration curve.

Visualization of Workflows
Logical Workflow for CRM Selection and Usage

The following diagram illustrates the decision-making process for selecting and utilizing an
analytical reference material in a petroleum testing laboratory.
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Planning & Selection

Identify Analytical Need
(e.g., Sulfur in Diesel)

Select Appropriate Test Method
(e.g., ASTM D4294)

Identify Required CRM Properties
(Matrix, Concentration Range)

Research & Compare CRM Suppliers
(AccuStandard, LGC, etc.)

Select CRM based on Certification
(ISO 17034), Uncertainty & Traceability

Procurement

Implementa%’on & Usage

Procure & Verify CRM
(Check Certificate of Analysis)

Instrument Calibration or Verification
using the CRM

Analyze Routine Samples

Quiality Control Checks
(Periodic analysis of CRM)

Data Evaluation & Reporting

Assess QC Data for Trends or Bias

;

Report Sample Results with
Measurement Uncertainty

Click to download full resolution via product page

Caption: Workflow for selecting and using Certified Reference Materials.
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Experimental Workflow for Total Acid Number (TAN)
Analysis

This diagram outlines the typical steps involved in determining the Total Acid Number of a
petroleum product using a CRM for titration standardization.
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Preparation

Prepare Titrant
Select & Prepare TAN CRM (e.g., Alcoholic KOH) Prepare Petroleum Sample

Titrant Standardization

Accurately weigh the TAN CRM

Dissolve CRM in Titration Solvent

Sample Analysis

Titrate with KOH solution to
the potentiometric endpoint

Accurately weigh the petroleum sample

Calculate the exact concentration

of the KOH titrant Dissolve sample in Titration Solvent

Standardized Titjant

Titrate with standardized KOH
solution to the endpoint

Calculate TAN of the sample

Click to download full resolution via product page

Caption: Experimental workflow for Total Acid Number (TAN) analysis.
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Proficiency Testing Programs

In addition to using CRMs, laboratories can assess their performance through Proficiency
Testing Programs (PTPs).[6][7][8] Organizations like ASTM International offer PTPs where
participating laboratories analyze the same samples and compare their results against the
assigned values and with other laboratories worldwide.[6][7] This provides an external
validation of a laboratory's testing capabilities and helps identify potential areas for
improvement.[8] These programs cover a wide range of petroleum products, including diesel
fuel, engine oil, and crude oil.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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